Cas no 1535-17-7 (O-(2-Hydroxyethyl) Flupentixol Dihydrochloride)

O-(2-Hydroxyethyl) Flupentixol Dihydrochloride is a chemically modified derivative of flupentixol, a thioxanthene-class antipsychotic. The addition of a hydroxyethyl group enhances solubility, facilitating formulation in aqueous-based systems. As a dihydrochloride salt, it offers improved stability and handling properties compared to the free base. This compound retains the dopamine receptor antagonism characteristic of flupentixol, making it relevant for neuropharmacological research. Its structural modifications may influence pharmacokinetic profiles, including absorption and distribution. The product is primarily utilized in preclinical studies to investigate structure-activity relationships or as a reference standard in analytical applications. Proper storage under controlled conditions is recommended to maintain integrity.
O-(2-Hydroxyethyl) Flupentixol Dihydrochloride structure
1535-17-7 structure
Product Name:O-(2-Hydroxyethyl) Flupentixol Dihydrochloride
CAS No:1535-17-7
MF:C25H31Cl2F3N2O2S
MW:551.492054224014
CID:220860
PubChem ID:122404762
Update Time:2025-05-21

O-(2-Hydroxyethyl) Flupentixol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[2-[4-[3-[2-(trifluoromethyl)-9H-thioxanthen-9-ylidene]propyl]-1-piperazinyl]ethoxy]-,hydrochloride (1:2)
    • O-(2-Hydroxyethyl) Flupentixol Dihydrochloride
    • 2-(2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
    • NSC 104272
    • 2-[2-[4-[(3E)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethoxy]ethanol,hydrochloride
    • NSC 104272-d4
    • Flupentixol EP IMpurity D
    • Flupentixol EP IMpurity D-d4
    • O-(2-Hydroxyethyl) Flupentixol-d4 Dihydrochloride
    • 2-[2-[4-[3-[2-(TrifluoroMethyl)thioxanthen-9-ylidene]propyl]-1-piperazinyl]ethoxy]ethanol Dihydrochloride
    • 2-[2-[4-[3-[2-(TrifluoroMethyl)thioxanthen-9-ylidene]propyl]-1-piperazinyl]ethoxy]ethanol-d4 Dihydrochloride
    • 2-[2-[4-[3-[2-(TrifluoroMethyl)-9H-thioxanthen-9-ylidene]propyl]-1-piperazinyl]ethoxy]ethanol Dihydrochloride
    • 2-[2-[4-[(3E)-3-[2-(Trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethoxy]ethanol;dihyd
    • A907919
    • CS-0161670
    • DS-19384
    • D83638
    • 2-[2-[4-[(3E)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethoxy]ethanol;dihydrochloride
    • 2-(2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazin-1-yl)ethoxy)ethanoldihydrochloride
    • 1535-17-7
    • AKOS030632771
    • Inchi: 1S/C25H29F3N2O2S.2ClH/c26-25(27,28)19-7-8-24-22(18-19)20(21-4-1-2-6-23(21)33-24)5-3-9-29-10-12-30(13-11-29)14-16-32-17-15-31;;/h1-2,4-8,18,31H,3,9-17H2;2*1H/b20-5+;;
    • InChI Key: AJLQNNHGRZKSBV-JTEAASRHSA-N
    • SMILES: Cl.Cl.S1C2C=CC=CC=2/C(/C2C=C(C(F)(F)F)C=CC1=2)=C\CCN1CCN(CCOCCO)CC1

Computed Properties

  • Exact Mass: 514.16700
  • Monoisotopic Mass: 514.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 640
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.2

Experimental Properties

  • Density: 1.287
  • Boiling Point: 587.7°C at 760 mmHg
  • Flash Point: 309.2°C
  • Refractive Index: 1.604
  • PSA: 61.24000
  • LogP: 5.29610

O-(2-Hydroxyethyl) Flupentixol Dihydrochloride Security Information

O-(2-Hydroxyethyl) Flupentixol Dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H942135-10mg
O-(2-Hydroxyethyl) Flupentixol Dihydrochloride
1535-17-7
10mg
$253.00 2023-05-18
TRC
H942135-100mg
O-(2-Hydroxyethyl) Flupentixol Dihydrochloride
1535-17-7
100mg
$1918.00 2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T52380-250mg
2-(2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
1535-17-7 97%
250mg
¥278.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T52380-1g
2-(2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
1535-17-7 97%
1g
¥835.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T52380-100mg
2-(2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
1535-17-7 97%
100mg
¥121.0 2023-09-06
Alichem
A139002052-250mg
2-(2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
1535-17-7 97%
250mg
165.68 USD 2021-06-01
Alichem
A139002052-1g
2-(2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
1535-17-7 97%
1g
406.60 USD 2021-06-01
Alichem
A139002052-5g
2-(2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazin-1-yl)ethoxy)ethanol dihydrochloride
1535-17-7 97%
5g
1,162.80 USD 2021-06-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NK043-250mg
O-(2-Hydroxyethyl) Flupentixol Dihydrochloride
1535-17-7 97%
250mg
1577CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-NK043-100mg
O-(2-Hydroxyethyl) Flupentixol Dihydrochloride
1535-17-7 97%
100mg
691CNY 2021-05-08

Additional information on O-(2-Hydroxyethyl) Flupentixol Dihydrochloride

O-(2-Hydroxyethyl) Flupentixol Dihydrochloride (CAS No. 1535-17-7): A Comprehensive Overview

O-(2-Hydroxyethyl) Flupentixol Dihydrochloride (CAS No. 1535-17-7) is a chemically modified derivative of flupentixol, a well-known thioxanthene antipsychotic. This compound has garnered significant attention in pharmaceutical research due to its potential applications in neuropsychiatric disorders. With the increasing focus on mental health and personalized medicine, understanding the properties and applications of O-(2-Hydroxyethyl) Flupentixol Dihydrochloride is more relevant than ever.

The molecular structure of O-(2-Hydroxyethyl) Flupentixol Dihydrochloride includes a hydroxyethyl group attached to the flupentixol backbone, which enhances its solubility and bioavailability. Researchers are particularly interested in how this modification affects the compound's pharmacokinetics and pharmacodynamics. Recent studies suggest that O-(2-Hydroxyethyl) Flupentixol may offer improved therapeutic efficacy with fewer side effects compared to its parent compound.

One of the most searched questions in the field of neuropharmacology is: "What are the advantages of O-(2-Hydroxyethyl) Flupentixol Dihydrochloride over traditional antipsychotics?" The answer lies in its optimized receptor binding profile and reduced extrapyramidal symptoms, making it a promising candidate for next-generation treatments. Additionally, the compound's dihydrochloride salt form ensures better stability and ease of formulation.

The synthesis of O-(2-Hydroxyethyl) Flupentixol Dihydrochloride involves a series of carefully controlled reactions, starting with the hydroxylation of flupentixol followed by salt formation. This process is meticulously monitored to ensure high purity and yield, which are critical for pharmaceutical applications. Analytical techniques such as HPLC and NMR are routinely employed to verify the compound's identity and quality.

In terms of applications, O-(2-Hydroxyethyl) Flupentixol Dihydrochloride is primarily investigated for its potential in treating schizophrenia and other psychotic disorders. The global rise in mental health awareness has spurred interest in novel antipsychotics, and this compound is at the forefront of such research. Its ability to modulate dopamine and serotonin receptors makes it a versatile tool in neuropharmacology.

Another hot topic in the scientific community is the "role of O-(2-Hydroxyethyl) Flupentixol Dihydrochloride in personalized medicine." With advancements in genomics and biomarker research, there is growing evidence that this compound could be tailored to individual patient profiles, minimizing adverse effects and maximizing therapeutic outcomes. This aligns with the broader trend towards precision medicine in psychiatry.

From a market perspective, the demand for O-(2-Hydroxyethyl) Flupentixol Dihydrochloride is expected to grow as more clinical data becomes available. Pharmaceutical companies are investing heavily in R&D to explore its full potential, and regulatory approvals are anticipated in the coming years. This compound represents a significant step forward in the evolution of antipsychotic therapies.

In conclusion, O-(2-Hydroxyethyl) Flupentixol Dihydrochloride (CAS No. 1535-17-7) is a compound of great interest in modern pharmacology. Its unique properties, combined with the current focus on mental health and personalized medicine, make it a subject of ongoing research and development. As scientific understanding deepens, this compound is poised to play a pivotal role in the future of neuropsychiatric treatment.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.